Cas no 1806632-02-9 (2-(1-Bromo-2-oxopropyl)-5-iodomandelic acid)

• Product Name: 2-(1-Bromo-2-oxopropyl)-5-iodomandelic acid
• CAS No: 1806632-02-9
• MF: C₁₁H₁₀BrIO₄
• MW: 413.003175258636
• CID: 4939095
• Update Time: 2025-06-14

2-(1-Bromo-2-oxopropyl)-5-iodomandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-Bromo-2-oxopropyl)-5-iodomandelic acid

• Inchi： 1S/C11H10BrIO4/c1-5(14)9(12)7-3-2-6(13)4-8(7)10(15)11(16)17/h2-4,9-10,15H,1H3,(H,16,17)
• InChI Key： MCERXVGBZGVCRK-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(C(C)=O)Br)=C(C=1)C(C(=O)O)O

Computed Properties

• Exact Mass: 411.88072 g/mol
• Monoisotopic Mass: 411.88072 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 413.00
• XLogP3: 2
• Topological Polar Surface Area: 74.6

Additional information on 2-(1-Bromo-2-oxopropyl)-5-iodomandelic acid

Recent Advances in the Study of 2-(1-Bromo-2-oxopropyl)-5-iodomandelic acid (CAS: 1806632-02-9)

2-(1-Bromo-2-oxopropyl)-5-iodomandelic acid (CAS: 1806632-02-9) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of enzyme inhibitors and targeted therapeutics. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, applications, and mechanistic insights.

The compound's unique structural features, including the bromo and iodo substituents, make it a valuable scaffold for the design of novel pharmaceutical agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of selective kinase inhibitors, highlighting its role in modulating key signaling pathways involved in cancer progression. The study reported a high yield synthesis route for 2-(1-Bromo-2-oxopropyl)-5-iodomandelic acid, optimizing reaction conditions to minimize side products and improve scalability.

Further investigations have explored the compound's potential in targeting enzymes such as proteases and phosphatases. A recent preprint on bioRxiv detailed its use as a covalent inhibitor of cysteine proteases, leveraging the electrophilic properties of the bromo and iodo groups to form stable adducts with active site residues. This approach has shown promise in the development of antiviral agents, with preliminary data indicating inhibitory activity against SARS-CoV-2 main protease (M^pro).

In addition to its therapeutic applications, 2-(1-Bromo-2-oxopropyl)-5-iodomandelic acid has been employed as a tool compound in chemical biology research. A 2024 study in ACS Chemical Biology utilized this molecule to probe the reactivity of thiol-containing proteins in live cells, providing insights into redox signaling mechanisms. The study's findings underscore the compound's versatility as a chemical probe for studying protein modifications and cellular pathways.

Despite these advances, challenges remain in the broader application of this compound. Issues such as stability under physiological conditions and potential off-target effects require further investigation. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinically relevant therapeutics.

In conclusion, 2-(1-Bromo-2-oxopropyl)-5-iodomandelic acid represents a promising scaffold in medicinal chemistry, with diverse applications ranging from drug discovery to chemical biology. Continued research into its synthesis, mechanism of action, and therapeutic potential will likely yield significant contributions to the field. Future studies should focus on optimizing its pharmacokinetic properties and expanding its utility in targeting emerging disease targets.